4-(tert-butyl)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of these groups in space. The tetrahydrofuran and pyrazole rings, along with the benzenesulfonamide moiety, would likely contribute to the overall polarity of the molecule .Chemical Reactions Analysis
The reactivity of this compound would depend on the specific arrangement of its functional groups. The pyrazole ring might be involved in various reactions, such as substitutions or additions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would affect properties like solubility, melting point, and boiling point .Scientific Research Applications
Catalysis and Chemical Synthesis
Sulfonamide derivatives, including those related to 4-(tert-butyl)-N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)benzenesulfonamide, have been explored for their role in catalysis and the synthesis of complex molecules. For instance, sulfonamide-substituted iron phthalocyanine, with a focus on solubility and stability for potential oxidation catalyst applications, showed remarkable stability under oxidative conditions and was effective in the oxidation of olefins like cyclohexene and styrene using H2O2 as the oxidant (Işci et al., 2014).
Biological Activities
Research into sulfonamide derivatives has uncovered their potential in various biological activities:
- Cytotoxicity and Tumor Specificity : Certain sulfonamide derivatives were synthesized and tested for their cytotoxicity, tumor specificity, and potential as carbonic anhydrase inhibitors, revealing that some compounds exhibited interesting cytotoxic activities, which could be crucial for anti-tumor activity studies (Gul et al., 2016).
- Carbonic Anhydrase Inhibition : Studies on 1,3,5-trisubstituted-pyrazolines, including sulfonamide derivatives, indicated significant inhibitory effects on carbonic anhydrase I and II isoenzymes, suggesting these compounds as candidates for further detailed carbonic anhydrase inhibition studies (Gul et al., 2016).
- Antimicrobial Activity : New sulfonamide derivatives were evaluated for their antimicrobial activity against various bacteria and fungi, highlighting the significance of structural modifications in enhancing antimicrobial potency (Sarvaiya et al., 2019).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-tert-butyl-N-[1-(oxolan-3-yl)pyrazol-4-yl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O3S/c1-17(2,3)13-4-6-16(7-5-13)24(21,22)19-14-10-18-20(11-14)15-8-9-23-12-15/h4-7,10-11,15,19H,8-9,12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YYZBOWJAQMWCBD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)NC2=CN(N=C2)C3CCOC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.